Cas no 1261863-44-8 (2-Hydroxy-5-(trifluoromethoxy)mandelic acid)

• Product Name: 2-Hydroxy-5-(trifluoromethoxy)mandelic acid
• CAS No: 1261863-44-8
• MF: C₉H₇F₃O₅
• MW: 252.144093751907
• CID: 4962817
• Update Time: 2025-06-07

2-Hydroxy-5-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-5-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C9H7F3O5/c10-9(11,12)17-4-1-2-6(13)5(3-4)7(14)8(15)16/h1-3,7,13-14H,(H,15,16)
• InChI Key： HWPLFYQFFMUDMT-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C(=C1)C(C(=O)O)O)O)(F)F

Computed Properties

• Exact Mass: 252.02455781 g/mol
• Monoisotopic Mass: 252.02455781 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 87
• Molecular Weight: 252.14

Additional information on 2-Hydroxy-5-(trifluoromethoxy)mandelic acid

Introduction to 2-Hydroxy-5-(trifluoromethoxy)mandelic Acid (CAS No: 1261863-44-8)

2-Hydroxy-5-(trifluoromethoxy)mandelic acid, identified by the Chemical Abstracts Service Number (CAS No) 1261863-44-8, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of α-hydroxy acids (AHAs) with a unique trifluoromethoxy substituent at the 5-position of the benzene ring, which imparts distinct chemical properties and biological activities. The structural features of this molecule make it a promising candidate for various therapeutic applications, particularly in the development of novel drugs targeting specific metabolic pathways and inflammatory conditions.

The structure of 2-Hydroxy-5-(trifluoromethoxy)mandelic acid consists of a mandelic acid backbone, which is characterized by a hydroxyl group at the α-carbon and a carboxylic acid group at the opposite end. The introduction of a trifluoromethoxy group at the 5-position of the benzene ring enhances its lipophilicity and metabolic stability, making it more suitable for oral administration and systemic absorption. This modification also influences its interaction with biological targets, potentially leading to improved efficacy and reduced side effects compared to unmodified analogs.

In recent years, there has been growing interest in fluorinated compounds due to their enhanced binding affinity and metabolic resistance. The fluorine atom in 2-Hydroxy-5-(trifluoromethoxy)mandelic acid plays a crucial role in modulating its pharmacokinetic properties. Fluorine substitution can increase the compound's bioavailability by reducing its susceptibility to enzymatic degradation. Additionally, fluorinated molecules often exhibit greater selectivity for biological targets, minimizing off-target effects and improving therapeutic outcomes.

One of the most compelling areas of research involving 2-Hydroxy-5-(trifluoromethoxy)mandelic acid is its potential application in anti-inflammatory and antioxidant therapies. Studies have demonstrated that this compound can modulate key inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). The hydroxyl group at the α-carbon facilitates hydrogen bonding interactions with biological targets, enhancing its ability to disrupt inflammatory cascades.

Furthermore, preliminary investigations suggest that 2-Hydroxy-5-(trifluoromethoxy)mandelic acid exhibits significant antioxidant properties. Reactive oxygen species (ROS) are known to contribute to various pathological conditions, including oxidative stress-induced damage. By scavenging ROS and inhibiting oxidative enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), this compound may help mitigate oxidative damage and protect cells from injury. These findings make it a promising candidate for therapeutic strategies targeting neurodegenerative diseases, cardiovascular disorders, and other conditions associated with oxidative stress.

The pharmaceutical relevance of 2-Hydroxy-5-(trifluoromethoxy)mandelic acid extends beyond anti-inflammatory and antioxidant applications. Its structural motif is reminiscent of natural products known for their antimicrobial properties. Research has shown that fluorinated mandelic acid derivatives can exhibit broad-spectrum antimicrobial activity by disrupting bacterial cell membranes or interfering with essential metabolic pathways. This makes it an attractive candidate for developing novel antibiotics or antiseptics, particularly in response to rising concerns about antibiotic resistance.

In addition to its therapeutic potential, 2-Hydroxy-5-(trifluoromethoxy)mandelic acid has shown promise in cosmetic formulations due to its role as an α-hydroxy acid (AHA). AHAs are widely used in skincare products for their ability to exfoliate dead skin cells, improve skin texture, and enhance collagen production. The presence of the trifluoromethoxy group may enhance its stability and efficacy in cosmetic applications, making it a valuable ingredient in anti-aging creams, moisturizers, and other dermatological products.

The synthesis of 2-Hydroxy-5-(trifluoromethoxy)mandelic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include halogenation followed by nucleophilic substitution with trifluoromethanol or trifluoroanisole derivatives. Advanced techniques such as catalytic hydrogenation or transition-metal-catalyzed cross-coupling reactions may also be employed to optimize the synthesis process. The development of efficient synthetic methodologies is crucial for scaling up production and making this compound more accessible for research and commercial applications.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-Hydroxy-5-(trifluoromethoxy)mandelic acid with greater accuracy before conducting expensive experimental trials. Molecular modeling techniques such as docking studies can simulate interactions between this compound and target proteins, providing insights into its mechanism of action. These computational approaches not only accelerate drug discovery but also help identify potential modifications that could enhance its therapeutic efficacy.

The clinical development pipeline for 2-Hydroxy-5-(trifluoromethoxy)mandelic acid is still in its early stages, but preliminary results are encouraging. Preclinical studies have demonstrated its safety profile at various doses, with minimal toxicity observed even at high concentrations. Phase I clinical trials are underway to evaluate its pharmacokinetic properties and assess its tolerance in human subjects. If these trials yield positive results, larger-scale studies could follow to investigate its efficacy in treating inflammatory diseases, oxidative stress-related disorders, or other conditions where it shows promise.

In conclusion,2-Hydroxy-5-(trifluoromethoxy)mandelic acid (CAS No: 1261863-44-8) is a versatile fluorinated compound with significant potential in pharmaceuticals and cosmetics. Its unique structural features enable it to modulate multiple biological pathways, making it a valuable tool for developing novel therapeutics targeting inflammation, oxidative stress, antimicrobial infections, and skin health. As research continues to uncover new applications for this compound,2-Hydroxy-5-(trifluoromethoxy)mandelic acid is poised to play an increasingly important role in modern medicine.